potassium (3-(tert-butyl)-1H-pyrazol-5-yl)trifluoroborate

• IUPAC Name: potassium;(3-tert-butyl-1H-pyrazol-5-yl)-trifluoroboranuide
• InChI: InChI=1S/C7H11BF3N2.K/c1-7(2,3)5-4-6(13-12-5)8(9,10)11;/h4H,1-3H3,(H,12,13);/q-1;+1
• InChI Key: TVYBIRRDVOVJPL-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC(=NN1)C(C)(C)C)(F)(F)F.[K+]
• Molecular Formula: C7H11BF3KN2
• Molecular Weight: 230.08 g/mol
• CAS RN: 1402242-84-5

Description

Potassium trifluoroborates are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters. They are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions. They have been utilized for many years as the primary boron source in Suzuki–Miyaura-type reactions.

Synthesis Analysis

Potassium trifluoroborates are used in Suzuki–Miyaura-type reactions. These organoboron reagents have inherent limitations including: boronic acids are often difficult to purify and have uncertain stoichiometry; the boronate esters lack atom-economy and thus detract market value; and boranes are limited by their hydroboration method of preparation, are air-sensitive, and lack functional-group compatibility.

Chemical Reactions Analysis

Potassium trifluoroborates are versatile coupling partners and are present as reagents in a vast array of C–C bond forming reactions. The epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates proceeds with full conversion and selectivity, avoiding degradation of the boron functionality.

Scientific Research Applications

Suzuki-Miyaura Cross-Coupling Reactions

Potassium trifluoroborate salts, including the tert-butyl pyrazolyl variant, are widely used in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal for forming carbon-carbon bonds, an essential process in the synthesis of various organic compounds. .

Synthesis of Pharmaceutical Compounds

The tert-butyl pyrazolyl group is often found in pharmaceuticals due to its influence on the biological activity of molecules. .

Material Science

In material science, potassium trifluoroborate salts are used to modify surface properties of materials. .

Enantioselective Synthesis

Potassium trifluoroborate salts are employed in enantioselective synthesis to produce chiral molecules with high purity. .

Catalyst Development

Researchers use potassium trifluoroborate salts in the development of new catalysts. .

Agricultural Chemistry

In agricultural chemistry, potassium trifluoroborate salts can be used to synthesize compounds that serve as growth promoters or pesticides. .

Mechanism of Action

Target of Action

Potassium (3-(tert-butyl)-1H-pyrazol-5-yl)trifluoroborate is a special class of organoboron reagents . The primary targets of this compound are the carbon-carbon (C-C) bonds in organic compounds . These bonds are crucial in the formation of complex organic structures during various chemical reactions .

Mode of Action

The compound interacts with its targets through a process known as Suzuki–Miyaura cross-coupling . This process involves the oxidative addition of palladium to form a new palladium-carbon bond . The compound then undergoes transmetalation, a process where it transfers from boron to palladium . This results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The action of potassium (3-(tert-butyl)-1H-pyrazol-5-yl)trifluoroborate affects the Suzuki–Miyaura cross-coupling pathway . This pathway is crucial for the formation of carbon-carbon bonds in organic compounds . The downstream effects include the formation of complex organic structures, which are essential in various chemical reactions .

Pharmacokinetics

It is known that the compound is moisture- and air-stable , which suggests that it may have good bioavailability

Result of Action

The action of potassium (3-(tert-butyl)-1H-pyrazol-5-yl)trifluoroborate results in the formation of new carbon-carbon bonds . This leads to the creation of complex organic structures, which are crucial in various chemical reactions . The compound’s action can also lead to the epoxidation of carbon-carbon double bonds in unsaturated alkyl- or aryltrifluoroborates, proceeding with full conversion and selectivity .

Action Environment

The action, efficacy, and stability of potassium (3-(tert-butyl)-1H-pyrazol-5-yl)trifluoroborate are influenced by environmental factors. The compound is remarkably compliant with strong oxidative conditions . It is also moisture- and air-stable , suggesting that it can maintain its efficacy and stability in various environmental conditions.

Safety and Hazards

Potassium trifluoroborates can cause skin irritation and serious eye irritation. They may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Potassium trifluoroborates are expected to continue to be used in a wide range of chemical reactions due to their stability and versatility. They offer several advantages over other organoboron reagents, making them a valuable tool in chemical synthesis.